Cas no 2171798-86-8 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybenzoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybenzoic acid
• CAS No: 2171798-86-8
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6442721
• PubChem ID: 165813730
• Update Time: 2025-07-02

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybenzoic acid
• 2171798-86-8
• EN300-1482766
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-hydroxybenzoic acid

• Inchi： 1S/C27H26N2O6/c1-3-27(2,25(33)28-16-12-13-21(24(31)32)23(30)14-16)29-26(34)35-15-22-19-10-6-4-8-17(19)18-9-5-7-11-20(18)22/h4-14,22,30H,3,15H2,1-2H3,(H,28,33)(H,29,34)(H,31,32)
• InChI Key： FUMWWCMPLYXZIE-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC(C(=O)O)=C(C=1)O)=O)(C)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 125Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybenzoic acid

Comprehensive Overview of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybenzoic acid (CAS No. 2171798-86-8)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybenzoic acid (CAS No. 2171798-86-8) is a highly specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its complex structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hydroxybenzoic acid moiety, makes it a valuable intermediate in the development of biologically active compounds. Researchers and chemists are increasingly interested in this compound due to its role in drug discovery and bioconjugation strategies.

In recent years, the demand for Fmoc-protected amino acids like 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybenzoic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This technique is widely used in the production of therapeutic peptides, which are gaining traction for their applications in cancer treatment, diabetes management, and immune modulation. The compound's CAS No. 2171798-86-8 is frequently searched in academic and industrial databases, reflecting its importance in modern medicinal chemistry.

One of the key features of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybenzoic acid is its stability under SPPS conditions, which ensures high yields and minimal side reactions. This attribute is critical for researchers focusing on peptide-based drug development, a field that has seen exponential growth due to the rise of personalized medicine and targeted therapies. Additionally, the compound's hydroxybenzoic acid component contributes to its solubility and reactivity, making it a versatile building block for biomolecular engineering.

The synthesis and application of CAS No. 2171798-86-8 are often discussed in the context of green chemistry and sustainable manufacturing. As the pharmaceutical industry shifts toward eco-friendly processes, researchers are exploring ways to optimize the production of Fmoc-protected intermediates with reduced environmental impact. This aligns with broader trends in life sciences, where sustainability and efficiency are becoming top priorities for both academia and industry.

Another area of interest is the compound's potential role in nanotechnology and drug delivery systems. The hydroxybenzoic acid moiety can be functionalized to create pH-sensitive carriers, which are essential for controlled release formulations. This has sparked discussions in scientific forums and research publications, as nanomedicine continues to revolutionize therapeutic approaches for complex diseases.

In summary, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybenzoic acid (CAS No. 2171798-86-8) is a multifaceted compound with broad applications in peptide chemistry, pharmaceuticals, and material science. Its unique properties and adaptability make it a subject of ongoing research, particularly in fields like drug discovery, sustainable synthesis, and advanced drug delivery. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the future of biomedical innovation.